Cas no 1806185-91-0 (2-(Difluoromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-5-acetic acid)

• Product Name: 2-(Difluoromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-5-acetic acid
• CAS No: 1806185-91-0
• MF: C₉H₅F₅INO₃
• MW: 397.037392377853
• CID: 4814092
• Update Time: 2025-08-03

2-(Difluoromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-5-acetic acid

• Inchi： 1S/C9H5F5INO3/c10-8(11)6-5(15)7(19-9(12,13)14)3(2-16-6)1-4(17)18/h2,8H,1H2,(H,17,18)
• InChI Key： AWWYYSWFFSWKJS-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=NC=C(CC(=O)O)C=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 328
• XLogP3: 2.8
• Topological Polar Surface Area: 59.4

Additional information on 2-(Difluoromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-5-acetic acid

Introduction to 2-(Difluoromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-5-acetic Acid (CAS No. 1806185-91-0)

2-(Difluoromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-5-acetic acid, identified by its CAS number 1806185-91-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom incorporated into a six-membered ring structure. The presence of multiple fluorinated and iodinated substituents, along with an acetic acid moiety, endows this molecule with unique chemical properties that make it a valuable intermediate in the synthesis of biologically active molecules.

The structural features of 2-(Difluoromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-5-acetic acid include a difluoromethyl group at the 2-position, an iodo substituent at the 3-position, a trifluoromethoxy group at the 4-position, and an acetic acid functional group at the 5-position. These substituents not only contribute to the compound's overall reactivity but also play a crucial role in modulating its pharmacological properties. The difluoromethyl group is particularly notable for its ability to enhance metabolic stability and binding affinity in drug candidates, while the iodo and trifluoromethoxy groups provide handles for further chemical modifications via cross-coupling reactions such as Suzuki-Miyaura or Stille couplings.

In recent years, there has been growing interest in the development of novel pyridine-based scaffolds for therapeutic applications. Pyridines are ubiquitous motifs in many approved drugs due to their favorable pharmacokinetic profiles and ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. The compound 2-(Difluoromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-5-acetic acid serves as a versatile building block for constructing more complex molecules with potential therapeutic value.

One of the most compelling aspects of this compound is its utility in the synthesis of kinase inhibitors. Kinases are enzymes that play a central role in numerous cellular signaling pathways, making them attractive targets for drug development. The pyridine core can be incorporated into kinase inhibitors to optimize binding interactions with the ATP-binding pocket. The presence of fluorinated groups, such as the difluoromethyl and trifluoromethoxy moieties, can improve selectivity and potency by modulating electronic properties and hydrophobicity. Additionally, the iodo substituent allows for further functionalization via palladium-catalyzed cross-coupling reactions, enabling the introduction of diverse pharmacophores.

Recent studies have highlighted the importance of fluorinated pyridines in medicinal chemistry. For instance, fluorinated pyridines have been shown to enhance oral bioavailability by reducing metabolic clearance and improving membrane permeability. The compound 2-(Difluoromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-5-acetic acid exemplifies this trend by incorporating multiple fluorinated substituents that are known to improve drug-like properties. Furthermore, the acetic acid functionality provides an additional site for derivatization, allowing for further optimization of pharmacokinetic and pharmacodynamic profiles.

The iodine atom at the 3-position serves as a versatile handle for introducing new molecular fragments through cross-coupling reactions. This reactivity has been exploited in various synthetic strategies to generate libraries of substituted pyridines for high-throughput screening. Such approaches have been instrumental in identifying lead compounds for drug discovery efforts targeting inflammatory diseases, cancer, and infectious diseases.

Another area where this compound has shown promise is in the development of antiviral agents. Pyridine derivatives have been investigated as inhibitors of viral proteases and polymerases due to their ability to mimic natural substrates or interfere with critical enzymatic steps. The unique combination of substituents in 2-(Difluoromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-5-acetic acid makes it an ideal candidate for generating novel antiviral compounds through structural modifications.

The synthetic accessibility of this compound also contributes to its appeal in pharmaceutical research. Modern synthetic methodologies have made it possible to access complex heterocyclic structures efficiently, enabling researchers to explore new chemical space rapidly. The availability of precursors like 2-(Difluoromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-5-acetic acid (CAS No. 1806185-91-0) simplifies the process of designing and synthesizing novel drug candidates.

In conclusion, 2-(Difluoromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-5-acetic acid is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules targeting various diseases. The incorporation of fluorinated and iodinated groups enhances its utility in medicinal chemistry by improving metabolic stability, binding affinity, and synthetic flexibility. As research continues to uncover new applications for pyridine-based scaffolds, compounds like this one will remain indispensable tools in the quest for novel therapeutics.